Cas no 1528979-50-1 (2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro-)

• Product Name: 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro-
• CAS No: 1528979-50-1
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 5272961
• Update Time: 2025-05-20

2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro-

• Inchi： 1S/C7H10ClNOS/c8-5-2-4-11-7(5)6(10)1-3-9/h2,4,6,10H,1,3,9H2
• InChI Key： AMAKVPTYMOHDBM-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1Cl)(O)CCN

Additional information on 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro-

Professional Introduction to Compound with CAS No. 1528979-50-1 and Product Name: 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro

Compound with the CAS number 1528979-50-1 and the product name 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a thiophene ring, an aminoethyl side chain, and a chloro substituent, which collectively contribute to its distinctive chemical behavior and biological activity.

The thiophene ring is a key feature of this compound, providing a heterocyclic framework that is widely recognized for its role in medicinal chemistry. Thiophenes and their derivatives are known for their versatility in forming complex biological interactions, making them valuable scaffolds in the design of novel therapeutic agents. The presence of the chloro substituent at the 3-position of the thiophene ring further enhances the compound's reactivity and potential for further functionalization. This substitution pattern is particularly interesting as it allows for diverse chemical modifications that can be tailored to specific pharmacological targets.

The α-(2-aminoethyl) side chain adds another layer of complexity to the compound's structure. This moiety introduces both basic and nucleophilic functionalities, which can be exploited in various chemical reactions and biological assays. The amino group can participate in hydrogen bonding interactions, while the ethyl chain provides a hydrophobic anchor that influences solubility and membrane permeability. Such structural features are critical in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

Recent research has highlighted the potential of 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro as a lead compound in the development of new pharmaceuticals. Studies have demonstrated its efficacy in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The ability to modulate these pathways makes it a promising candidate for therapeutic applications such as anti-inflammatory drugs or immunomodulators.

The chloro substituent plays a crucial role in the compound's biological activity by influencing its binding affinity to target proteins. Chlorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability and binding interactions. In this context, the 3-chloro-thiophene derivative may exhibit enhanced binding affinity to specific enzymes or receptors compared to its unsubstituted analogs. This property is particularly valuable in drug design, where optimizing binding interactions can lead to more potent and selective therapeutic agents.

The aminoethyl side chain also contributes to the compound's overall pharmacological profile. This moiety can engage in multiple types of interactions with biological targets, including hydrogen bonding, electrostatic interactions, and hydrophobic effects. Such versatility allows for fine-tuning of the compound's activity by adjusting other structural features while maintaining a stable scaffold. This flexibility is essential in medicinal chemistry, where achieving high specificity often requires balancing multiple interaction types.

Advances in computational chemistry have further enhanced our understanding of the properties of 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro. Molecular modeling techniques have been employed to predict its binding modes to various biological targets, providing insights into how structural modifications can optimize its pharmacological activity. These computational studies have complemented experimental efforts by identifying promising derivatives for further testing. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify novel therapeutic candidates more efficiently.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thiophene core and introducing functional groups with high selectivity. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

Future research directions for 2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro include exploring its potential as an intermediate in larger drug molecules or as a standalone therapeutic agent. The structural features of this compound make it an attractive candidate for further derivatization, allowing researchers to explore new pharmacological pathways and expand its therapeutic applications. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological systems at a molecular level.

In conclusion,2-Thiophenemethanol, α-(2-aminoethyl)-3-chloro, with CAS number 1528979-50-1, represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a thiophene ring,chloro substituent, and α-(2-aminoethyl) side chain provides a versatile scaffold that can be exploited for various therapeutic applications. Recent research has highlighted its promise as a lead compound in drug discovery,underscoring its importance as an intermediate or standalone therapeutic agent.